Cas no 76076-35-2 (Quinoline-3-thiol)

Quinoline-3-thiol is a heterocyclic organic compound featuring a quinoline backbone substituted with a thiol group at the 3-position. This structure imparts unique reactivity, making it a valuable intermediate in organic synthesis and pharmaceutical applications. The thiol group enhances its utility in metal coordination chemistry, enabling the formation of stable complexes with transition metals. Additionally, its electron-rich quinoline core facilitates participation in various coupling and functionalization reactions. Quinoline-3-thiol is particularly useful in the development of bioactive molecules, including antimicrobial and anticancer agents, due to its ability to modulate electronic and steric properties. Its stability and versatility make it a preferred choice for researchers in medicinal and materials chemistry.
Quinoline-3-thiol structure
Quinoline-3-thiol structure
Product Name:Quinoline-3-thiol
CAS No:76076-35-2
MF:C9H7NS
MW:161.223580598831
MDL:MFCD11656392
CID:538398
PubChem ID:21783124
Update Time:2025-05-28

Quinoline-3-thiol Chemical and Physical Properties

Names and Identifiers

    • 3-Quinolinethiol
    • quinoline-3-thiol
    • 3-Mercaptoquinoline
    • 3-quinolinylmercaptan
    • 3-thioquinoline
    • Chinolin-3-thiol
    • EN300-1858584
    • CS-0155670
    • D83175
    • ZPKXXXUAUKOZJA-UHFFFAOYSA-N
    • 76076-35-2
    • BS-17528
    • SCHEMBL272938
    • J-524188
    • AKOS023554695
    • DTXSID50617985
    • SB68136
    • FT-0708629
    • MFCD11656392
    • DB-082487
    • quinoline, 3-mercapto-
    • Quinoline-3-thiol
    • MDL： MFCD11656392
    • Inchi： 1S/C9H7NS/c11-8-5-7-3-1-2-4-9(7)10-6-8/h1-6,11H
    • InChI Key： ZPKXXXUAUKOZJA-UHFFFAOYSA-N
    • SMILES： SC1=CN=C2C=CC=CC2=C1

Computed Properties

  • Exact Mass: 161.03000
  • Monoisotopic Mass: 161.03
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 0
  • Complexity: 138
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.7
  • Topological Polar Surface Area: 13.9A^2

Experimental Properties

  • PSA: 51.69000
  • LogP: 2.52350

Quinoline-3-thiol Pricemore >>

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Quinoline-3-thiol Suppliers

Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
(CAS:76076-35-2)Quinoline-3-thiol
Order Number:A1050742
Stock Status:in Stock
Quantity:1g
Purity:99%
Pricing Information Last Updated:Thursday, 29 August 2024 17:32
Price ($):502.0
Email:sales@amadischem.com

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Amadis Chemical Company Limited
(CAS:76076-35-2)Quinoline-3-thiol
A1050742
Purity:99%
Quantity:1g
Price ($):502.0
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